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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Diiodoethane, also known as ethylene diiodide, is an organoiodine compound with the
chemical formula Cz2Halz.[1] It serves as a versatile reagent in organic synthesis, most notably
in the preparation of samarium(ll) iodide and ytterbium(ll) iodide.[2][3] This technical guide
provides an in-depth overview of the core physical properties of 1,2-diiodoethane, complete
with experimental protocols for their determination and visualizations of key experimental
workflows.

Core Physical Properties

The physical characteristics of 1,2-diiodoethane are crucial for its handling, application in
synthesis, and purification. A summary of these properties is presented below.

Data Presentation: Quantitative Physical Properties
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Property Value Units Conditions Citations
Molecular Weight 281.86 g/mol - [31141[5]
Melting Point 80 - 82 °C lit. [3]

Boiling Point 206 °C at 760 mmHg

Density 2.132 g/mL at 25 °C (lit.) [3]

Refractive Index 1.674 - -

Soluble in
Solubilt methanol. 671
olubili - -
y Insoluble in

water.

White to almost
Appearance white crystalline - - [6]

powder.

Stable, but may
Stability discolor on - -

exposure to light.

Strong bases,
Inpatibilities strong oxidizing - -

agents.

Experimental Protocols

Detailed methodologies for the determination of key physical properties of 1,2-diiodoethane
are outlined below. These protocols are based on established laboratory techniques.

Determination of Melting Point

The melting point of 1,2-diiodoethane can be determined using a standard melting point
apparatus, such as a Mel-Temp or a Thiele tube.

Methodology:
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o Sample Preparation: A small amount of dry, powdered 1,2-diiodoethane is packed into a
capillary tube to a height of 2-3 mm.[8]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady rate of 1-2 °C per minute.

o Observation: The temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes liquid are recorded. This range represents the melting
point.

o Purity Assessment: A sharp melting point range of 0.5-1 °C indicates a high degree of purity.
A broader range suggests the presence of impurities.[9]

Diagram: Workflow for Melting Point Determination

Melting Point Determination Workflow
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4

Boiling Point Determination Workflow
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Synthesis of Samarium(ll) lodide

Conditions
Reactants Products
1,2-Diiodoethane (ICH2CHzl) P Ethene (Cz2Ha4)
Samarium Metal (Sm) F Samarium(ll) lodide (Smlz)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 1,2-Diiodoethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146647#physical-properties-of-1-2-diiodoethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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